Cas no 2091183-28-5 (Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate)

• Product Name: Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate
• CAS No: 2091183-28-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5721885
• PubChem ID: 21282561
• Update Time: 2025-06-09

Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1907-1697
• 2091183-28-5
• methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate
• AKOS026707114
• 3-Piperidinecarboxylic acid, 1-ethyl-4-hydroxy-, methyl ester
• Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate

• Inchi： 1S/C9H17NO3/c1-3-10-5-4-8(11)7(6-10)9(12)13-2/h7-8,11H,3-6H2,1-2H3
• InChI Key： KBQMTNQROIYISS-UHFFFAOYSA-N
• SMILES： OC1CCN(CC)CC1C(=O)OC

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 284.5±40.0 °C(Predicted)
• pka: 14.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate

Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate (CAS No. 2091183-28-5): An Overview

Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate (CAS No. 2091183-28-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate is composed of a piperidine ring with an ethyl group at the 1-position, a hydroxyl group at the 4-position, and a carboxylate ester at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have focused on the pharmacological properties of Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic drugs. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability to modulate these receptors can lead to the development of new treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate for several GPCRs. The results showed that this compound exhibited high affinity for specific subtypes of GPCRs, suggesting its potential as a selective ligand. This selectivity is particularly important in drug development, as it can reduce off-target effects and improve the safety profile of therapeutic agents.

Another area of interest is the role of Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate in modulating ion channels. Ion channels are integral membrane proteins that regulate the flow of ions across cell membranes, influencing cellular excitability and signaling. Research has shown that certain piperidine derivatives can modulate ion channel activity, which has implications for treating conditions such as epilepsy and chronic pain. Preliminary studies on Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate have indicated its potential to influence specific ion channels, although further investigation is needed to confirm these findings.

The synthetic route for producing Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the piperidine ring, introduction of the ethyl group, hydroxylation at the 4-position, and esterification at the 3-position. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of this process.

In terms of safety and toxicity, preliminary assessments have shown that Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate exhibits low toxicity in vitro and in animal models. However, comprehensive toxicological studies are ongoing to ensure its safety for human use. These studies will provide critical data on potential side effects and long-term safety profiles.

The potential applications of Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate extend beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in organic synthesis, particularly in the development of complex molecules with diverse biological activities. Additionally, its ability to modulate specific receptors and ion channels may lead to its use in diagnostic tools or as a research reagent in academic and industrial laboratories.

In conclusion, Methyl 1-ethyl-4-hydroxypiperidine-3-carboxylate (CAS No. 2091183-28-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies are exploring its pharmacological properties, synthetic routes, and safety profiles to fully realize its therapeutic potential. As research progresses, this compound may contribute significantly to the development of new treatments for various diseases and conditions.